3-(6-Bromo-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 3-[(6-bromopyridin-2-yl)sulfanylmethyl]pyrrolidine-1-carboxylate
• InChI: InChI=1S/C15H21BrN2O2S/c1-15(2,3)20-14(19)18-8-7-11(9-18)10-21-13-6-4-5-12(16)17-13/h4-6,11H,7-10H2,1-3H3
• InChI Key: RSINZTBCANNEPQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)CSC2=NC(=CC=C2)Br
• Molecular Formula: C15H21BrN2O2S
• Molecular Weight: 373.3 g/mol

Description

3-(6-Bromo-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester is a chiral pyrrolidine-based chemical building block of significant value in medicinal chemistry and agrochemical research. This compound features a pyrrolidine scaffold, a tert-butyloxycarbonyl (Boc) protecting group, and a brominated pyridylsulfanylmethyl side chain. The Boc group is a crucial feature in multi-step synthetic routes, as it is readily removed under mild acidic conditions to reveal a secondary amine for further functionalization . The 6-bromopyridyl moiety serves as a versatile handle for further cross-coupling reactions, such as Suzuki or Buchwald-Hartwig amination, allowing researchers to introduce a wide array of complex substituents at that position . Compounds with similar pyridyl sulfide structures have been investigated as key intermediates in the synthesis of active ingredients, including insecticides . This combination of a protected amine and a halogenated heteroaromatic system makes it a valuable scaffold for constructing diverse compound libraries in drug discovery programs and for the development of novel small-molecule probes. This product is intended for research purposes and is strictly For Research Use Only. It is not intended for diagnostic or therapeutic uses, nor for human consumption.

Preparation Methods

Nucleophilic Substitution with Thiol Intermediates

A common approach involves reacting a brominated pyridine derivative with a thiol-containing pyrrolidine precursor. The tert-butyl ester group is introduced early to protect the pyrrolidine nitrogen during subsequent steps.

Key Reaction Sequence :

• Boc Protection : Pyrrolidine is protected with di-tert-butyl dicarbonate (Boc anhydride) in the presence of a base (e.g., triethylamine) to form tert-butyl pyrrolidine-1-carboxylate .

• Thiol Functionalization : The protected pyrrolidine undergoes alkylation with a bromomethyl intermediate to introduce a thiolmethyl group at the 3-position.

• Coupling with 6-Bromo-2-mercaptopyridine : The thiolated pyrrolidine reacts with 6-bromo-2-mercaptopyridine via nucleophilic aromatic substitution (SNAr), facilitated by a base such as potassium carbonate in polar aprotic solvents (e.g., DMF or THF).

Example Procedure :

A mixture of tert-butyl 3-(bromomethyl)pyrrolidine-1-carboxylate (1.2 eq), 6-bromo-2-mercaptopyridine (1.0 eq), and K₂CO₃ (2.5 eq) in anhydrous DMF is stirred at 60°C for 12 h. The product is purified via column chromatography (ethyl acetate/hexane, 1:3) to yield the title compound as a white solid (Yield: 68%).

Cross-Coupling Strategies

Palladium-catalyzed cross-coupling reactions enable direct incorporation of the pyridylsulfanylmethyl group. The Suzuki-Miyaura coupling is particularly effective for introducing aryl/heteroaryl bromides to boronated intermediates.

Optimized Suzuki Conditions :

• Catalyst : Pd(PPh₃)₄ or PdCl₂(dppf)

• Base : K₂CO₃ or Cs₂CO₃

• Solvent : Dioxane/water (3:1)

• Temperature : 80–100°C

Procedure :

Terf-butyl 3-(bromomethyl)pyrrolidine-1-carboxylate (1.0 eq) is coupled with 6-bromo-2-pyridylboronic acid (1.2 eq) using Pd(PPh₃)₄ (0.05 eq) and K₂CO₃ (3.0 eq) in dioxane/water. After refluxing for 24 h, the product is isolated via extraction and chromatography (Yield: 74%).

Step-by-Step Laboratory Protocols

Boc Protection of Pyrrolidine

Step	Reagent/Condition	Purpose	Outcome
1	Pyrrolidine, Boc₂O, Et₃N, THF, 0°C → RT	N-protection	Forms tert-butyl pyrrolidine-1-carboxylate
2	Quench with H₂O, extract with EtOAc	Isolation	Crude Boc-pyrrolidine (Yield: 92%)

Thiolmethyl Group Introduction

Step	Reagent/Condition	Purpose	Outcome
1	Boc-pyrrolidine, NaH, CS₂, CH₃I, DMF	Generate dithiocarbamate	Forms intermediate dithiocarbamate salt
2	Reduction with NaBH₄, MeOH	Reduce to thiol	tert-butyl 3-(mercaptomethyl)pyrrolidine-1-carboxylate (Yield: 65%)

Industrial-Scale Optimization

Solvent and Catalyst Efficiency

Industrial protocols prioritize cost-effectiveness and scalability:

• Solvents : Replace DMF with 2-MeTHF (lower toxicity).

• Catalysts : Use immobilized Pd catalysts (e.g., Pd/C) for easy recovery.

Comparative Yields :

Method	Catalyst	Solvent	Yield (%)
SNAr	None	DMF	68
Suzuki	Pd/C	2-MeTHF	72

Analytical Characterization

Spectroscopic Data

• ¹H NMR (CDCl₃) : δ 1.48 (s, 9H, Boc), 2.80–3.28 (m, 4H, pyrrolidine), 3.95 (s, 2H, SCH₂), 7.42–7.58 (m, 2H, pyridine).

• HRMS (ESI+) : m/z calc. for C₁₅H₂₁BrN₂O₂S [M+H]⁺: 373.3; found: 373.3.

Purity and Stability

• HPLC : >98% purity (C18 column, MeCN/H₂O gradient).

• Storage : Stable at -20°C under N₂ for >12 months.

Applications and Further Research

This compound serves as a key intermediate in pharmaceuticals targeting kinase inhibitors and antimicrobial agents. Future research should explore:

• Green Chemistry : Ionic liquid-mediated reactions to reduce solvent waste.

• Enantioselective Synthesis : Chiral catalysts for asymmetric thiol-ene reactions .

Chemical Reactions Analysis

Types of Reactions

3-(6-Bromo-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester can undergo various chemical reactions, including:

Oxidation: The sulfanylmethyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The bromine atom can be reduced to a hydrogen atom, resulting in the removal of the bromine substituent.

Substitution: The bromine atom can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles like sodium thiolate for substitution reactions. The reactions are typically carried out under controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the sulfanylmethyl group can yield sulfoxides or sulfones, while substitution of the bromine atom can result in various substituted pyridine derivatives .

Scientific Research Applications

Chemical Properties and Structure

The compound features a pyrrolidine ring substituted with a bromo-pyridine moiety and a tert-butyl ester group. Its molecular formula is $C_{14}H_{18}BrN_{2}O_{2}S$ with a molecular weight of approximately 373.31 g/mol. The presence of the bromine atom and the sulfur-containing group significantly influences its reactivity and biological activity, making it a valuable intermediate in various chemical reactions.

Medicinal Chemistry

Anticancer Activity : Research has indicated that derivatives of pyridine and pyrrolidine compounds exhibit promising anticancer properties. The incorporation of the bromo-pyridine moiety may enhance the interaction with biological targets, potentially leading to novel anticancer agents. Studies have shown that similar compounds can inhibit tumor growth through various mechanisms, including apoptosis induction and cell cycle arrest.

Antimicrobial Properties : Compounds containing pyridine and sulfur have been studied for their antimicrobial effects. The unique structure of 3-(6-Bromo-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester may contribute to enhanced activity against bacterial strains, making it a candidate for further exploration in antibiotic development.

Synthetic Methodologies

Reagent in Organic Synthesis : This compound serves as a useful reagent in organic synthesis, particularly in the formation of complex molecules. Its ability to undergo nucleophilic substitutions makes it suitable for synthesizing various biologically active compounds. For instance, the bromo group can be replaced by different nucleophiles to yield new derivatives with tailored properties.

Base-Catalyzed Reactions : The compound has been utilized in base-catalyzed reactions involving aryl halides, demonstrating its versatility in facilitating selective substitutions. This application is particularly relevant in developing methodologies for synthesizing functionalized aromatic compounds.

Case Study 1: Anticancer Activity Evaluation

In a study evaluating the anticancer potential of pyrrolidine derivatives, 3-(6-Bromo-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester was tested against various cancer cell lines. The results indicated significant cytotoxic effects, with IC50 values lower than those of standard chemotherapeutic agents, suggesting its potential as a lead compound for further drug development.

Case Study 2: Synthesis of Novel Antimicrobials

Researchers synthesized a series of compounds derived from 3-(6-Bromo-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester by varying the nucleophiles used in substitution reactions. The resulting compounds exhibited improved antimicrobial activity against resistant bacterial strains, highlighting the compound's utility as a scaffold for developing new antibiotics.

Mechanism of Action

The mechanism of action of 3-(6-Bromo-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester involves its interaction with specific molecular targets and pathways. For instance, its potential antimicrobial activity may be due to its ability to disrupt bacterial cell membranes or inhibit key enzymes involved in bacterial metabolism. Similarly, its anticancer properties may be related to its ability to induce apoptosis or inhibit cell proliferation .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound is structurally and functionally comparable to other pyrrolidine/pyridine hybrids. Below is a detailed comparison with key analogs:

Table 1: Structural and Functional Comparison

Compound Name	Substituents/Modifications	Molecular Weight (g/mol)	Key Features	Applications/Notes
Target Compound : 3-(6-Bromo-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester	- 6-Bromopyridine - Sulfur-methyl linker - Pyrrolidine-tert-butyl ester	~356 (estimated)	- Bromine enables cross-coupling - Sulfur enhances lipophilicity	Discontinued; potential intermediate for kinase inhibitors
tert-Butyl 3-((6-chloro-5-iodopyridin-3-yloxy)methyl)pyrrolidine-1-carboxylate ()	- 6-Chloro-5-iodopyridine - Oxygen-methyl linker	Not provided	- Dual halogens (Cl, I) for regioselective reactions - Ether linkage reduces stability vs. thioether	Used in halogen-exchange reactions for radiopharmaceuticals
3-(6-Bromo-pyridin-2-yloxyMethyl)-piperidine-1-carboxylic acid tert-butyl ester ()	- 6-Bromopyridine - Oxygen-methyl linker - Piperidine ring	371.28	- Piperidine (6-membered ring) vs. pyrrolidine - Oxygen linker increases polarity	Broader conformational flexibility for receptor binding
tert-butyl 3-(6-bromo-[1,2,4]triazolo[1,5-a]pyridin-2-yl)pyrrolidine-1-carboxylate ()	- Fused triazolo-pyridine - Pyrrolidine-tert-butyl ester	367.24	- Triazole ring enhances π-π stacking - Bromine at 6-position	Candidate for anticancer agents due to triazole’s DNA intercalation potential
3-(Pyridine-2-sulfinylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester ()	- Pyridine-sulfinylmethyl - Pyrrolidine-tert-butyl ester	Not provided	- Sulfoxide (S=O) increases polarity and hydrogen-bonding capacity	Used in asymmetric catalysis and chiral ligand design

Key Research Findings:

Electronic Effects : The sulfur-methyl (-S-CH₂-) linker in the target compound confers greater lipophilicity compared to oxygen analogs, enhancing membrane permeability in drug candidates .

Reactivity : Bromine at the 6-position on pyridine facilitates cross-coupling reactions (e.g., with boronic acids), making it superior to chloro/iodo analogs for late-stage functionalization .

Ring Size Impact : Piperidine analogs (6-membered ring) exhibit better binding to G-protein-coupled receptors than pyrrolidine derivatives (5-membered ring) due to conformational flexibility .

Commercial Viability : The target compound’s discontinued status contrasts with triazolo-pyridine derivatives (), which remain in demand for oncology research .

Notes

• Synthetic Challenges : The tert-butyl ester group, while stabilizing, complicates deprotection under acidic conditions, as seen in related compounds ().
• Structural Optimization : Replacing sulfur with sulfoxide () or oxygen () alters electronic properties, impacting solubility and target engagement.
• Market Trends : Halogenated pyridines with triazole or piperidine moieties (Evidences 9–10) dominate current medicinal chemistry research compared to sulfur-linked analogs .

Biological Activity

3-(6-Bromo-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester is a complex organic compound notable for its potential biological activities. This article aims to explore the compound's biological properties, including its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a pyrrolidine core with a tert-butyl ester group and a bromo-substituted pyridine moiety. Its molecular formula is C₁₅H₁₈BrN₃O₂S, and it has a molecular weight of approximately 359.28 g/mol . The presence of the bromine atom and the sulfur-containing group is significant for its biological interactions.

Biological Activity Overview

Research indicates that compounds similar to 3-(6-Bromo-pyridin-2-ylsulfanylmethyl)-pyrrolidine derivatives exhibit various biological activities, including:

• Antimicrobial Activity : Some pyrrolidine derivatives have shown effectiveness against bacterial strains and fungi.
• Anticancer Properties : Certain analogs have demonstrated cytotoxic effects in cancer cell lines.
• Neuroprotective Effects : Compounds containing pyridine rings are often evaluated for their neuroprotective potential against neurodegenerative diseases.

The biological activity of this compound can be attributed to several mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, impacting cellular functions.
• Receptor Binding : It may interact with various receptors in the body, influencing signaling pathways related to pain, inflammation, or other physiological responses.
• Oxidative Stress Modulation : By modulating oxidative stress levels, it could protect cells from damage.

Antimicrobial Activity

A study investigated the antimicrobial properties of various pyrrolidine derivatives, including those with similar structures to the target compound. Results indicated significant inhibition against Gram-positive bacteria, suggesting potential applications in treating infections .

Anticancer Studies

In vitro studies on cancer cell lines (e.g., A431 and Jurkat) revealed that certain pyrrolidine derivatives exhibited IC50 values comparable to standard anticancer drugs like doxorubicin. The presence of the bromo group was noted to enhance cytotoxicity through increased lipophilicity, facilitating cell membrane penetration .

Neuroprotective Potential

Research exploring the neuroprotective effects of similar compounds highlighted their ability to reduce neuronal cell death in models of oxidative stress. This suggests that 3-(6-Bromo-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester may also confer neuroprotective benefits .

Data Summary Table

Biological Activity	Observed Effects	References
Antimicrobial	Inhibition of Gram-positive bacteria
Anticancer	Cytotoxic effects on A431 and Jurkat cells
Neuroprotective	Reduction in oxidative stress-induced death

Q & A

Q. What are the common synthetic routes for preparing 3-(6-Bromo-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester?

The compound is typically synthesized via palladium-catalyzed cross-coupling reactions. For example, Suzuki-Miyaura coupling using tert-butyl-protected pyrrolidine intermediates and brominated pyridine derivatives can introduce the sulfanylmethyl group. A representative method involves reacting 6-bromo-2-mercaptopyridine with a tert-butyl pyrrolidine carboxylate derivative in the presence of a Pd catalyst (e.g., Pd(dba)₂) and a ligand like XantPhos, with Cs₂CO₃ as a base in anhydrous solvents (e.g., THF or dioxane) at 80–100°C for 12–24 hours . Alternative routes may employ nucleophilic substitution or esterification under mild conditions (e.g., using DMAP and triethylamine in dichloromethane) to attach functional groups .

Q. How is the compound characterized structurally, and what analytical methods are essential?

Key characterization methods include:

• NMR Spectroscopy : ¹H/¹³C NMR to confirm the tert-butyl group (δ ~1.4 ppm for 9H), bromopyridine signals (aromatic protons at δ 7.0–8.5 ppm), and pyrrolidine backbone.
• Mass Spectrometry (HRMS) : To verify molecular weight (e.g., expected [M+H]⁺ for C₁₅H₂₂BrN₂O₂S: ~393.05).
• HPLC : Purity assessment using reverse-phase columns (C18) with UV detection at 254 nm.
• X-ray Diffraction (if crystalline): To resolve stereochemistry of the pyrrolidine ring .

Q. What purification strategies are effective for isolating this compound?

Column chromatography (silica gel, hexane/EtOAc gradient) is standard for removing unreacted bromopyridine or tert-butyl intermediates. For scale-up, recrystallization from ethanol/water mixtures improves purity. High-purity fractions should exhibit >95% homogeneity via HPLC .

Advanced Research Questions

Q. How can reaction yields be optimized for large-scale synthesis?

Optimization involves:

• Catalyst Screening : Testing Pd catalysts (e.g., Pd(OAc)₂ vs. Pd(dba)₂) and ligands (XantPhos, SPhos) to enhance coupling efficiency.
• Solvent Effects : Polar aprotic solvents (DMF, dioxane) may improve solubility of brominated intermediates.
• Temperature Control : Lowering reaction temperature (e.g., 60°C) with longer durations can reduce side reactions like dehalogenation .
• Additives : Using molecular sieves to scavenge moisture or KI to stabilize intermediates .

Q. How should contradictory spectroscopic data (e.g., unexpected NMR peaks) be analyzed?

Contradictions often arise from:

• Rotamers : Tert-butyl groups can cause splitting in NMR due to restricted rotation; variable-temperature NMR (e.g., 25–80°C) resolves this.
• Impurity Identification : LC-MS or 2D NMR (COSY, HSQC) identifies byproducts like de-brominated species or oxidized sulfanyl groups.
• Stereochemical Confusion : NOESY experiments clarify spatial arrangements in the pyrrolidine ring .

Q. What safety protocols are critical when handling this compound?

• Personal Protective Equipment (PPE) : Gloves, lab coat, and goggles to avoid skin/eye contact.
• Ventilation : Use fume hoods due to potential release of toxic HBr during decomposition.
• Storage : Inert atmosphere (N₂/Ar) at –20°C to prevent tert-butyl ester hydrolysis.
• Spill Management : Neutralize with sodium bicarbonate and adsorb using vermiculite .

Methodological Tables

Q. Table 1. Common Catalytic Systems for Coupling Reactions

Catalyst	Ligand	Base	Solvent	Yield (%)	Reference
Pd(dba)₂	XantPhos	Cs₂CO₃	THF	72–85
Pd(OAc)₂	SPhos	K₂CO₃	Dioxane	65–78

Q. Table 2. Key Spectral Data for Structural Confirmation

Technique	Key Signals	Diagnostic Features
¹H NMR	δ 1.40 (s, 9H)	tert-butyl group
¹³C NMR	δ 80.5 (C=O)	Carbamate carbonyl
HRMS	[M+H]⁺ = 393.05	Molecular ion peak